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Compound of Interest

Compound Name: Pyrone-211
CAS No.: 90632-45-4
Cat. No.: B14354372
Get Quote
. J

This document provides immediate safety and logistical information for the proper disposal of
Pyrone-211, a potent GPR84 agonist and AKR1C3 inhibitor. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and environmental protection.

Pyrone-211 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, it is imperative that this compound and its containers are disposed of
responsibly through an approved waste disposal plant[1]. Do not empty into drains or release
into the environment[2].

Hazard Summary and Disposal Information

For quick reference, the following table summarizes the key hazards and logistical information
for Pyrone-211 disposal.
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Hazard Classification

Precautionary Measures

Disposal Route

Acute toxicity, Oral (Category
4)[1]

Wash skin thoroughly after
handling. Do not eat, drink, or
smoke when using this
product. If swallowed, call a
poison center or doctor. Rinse
mouth.[1]

Dispose of contents/container
to an approved waste disposal
plant[1].

Acute aquatic toxicity
(Category 1)[1]

Avoid release to the

environment. Collect spillage.

[1]

Dispose of contents/container
to an approved waste disposal
plant[1].

Chronic aquatic toxicity
(Category 1)[1]

Avoid release to the

environment. Collect spillage.

[1]

Dispose of contents/container
to an approved waste disposal
plant[1].

Experimental Protocol: Decontamination of Labware

There are no specific experimental protocols for the chemical deactivation of Pyrone-211

provided in the safety data sheets. Therefore, all labware and personal protective equipment

(PPE) contaminated with Pyrone-211 should be treated as hazardous waste.

Procedure for Contaminated Labware and PPE:

o Segregation: Keep all Pyrone-211 contaminated materials separate from general laboratory

waste.

o Glassware: If disposable, place in a designated hazardous waste container. If reusable, rinse

with a suitable solvent (e.g., ethanol or acetone) in a fume hood. The resulting solvent

rinseate is also considered hazardous waste and must be collected in a labeled, sealed

container.

o Plastics and Consumables: Place all contaminated plastics, such as pipette tips and tubes,

directly into a designated hazardous waste container.

o PPE: Contaminated gloves, lab coats, and other PPE should be placed in a sealed bag and

disposed of as hazardous waste.

© 2026 BenchChem. All rights reserved. 2/5

Tech Support


https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://dcchemicals.com/msds/MSDS_DC76527.html
https://www.benchchem.com/product/b14354372/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-pyrone-211
https://www.benchchem.com/product/b14354372/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-pyrone-211
https://www.benchchem.com/product/b14354372/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-pyrone-211
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14354372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Procedure

The primary disposal procedure for Pyrone-211 is to prepare it for collection by a certified
hazardous waste disposal service.

o Waste Identification and Segregation:

o Clearly label all waste containers with "Hazardous Waste," "Pyrone-211," and the relevant
hazard symbols.

o Store solid and liquid waste in separate, compatible, and sealed containers.

o Packaging for Disposal:
o Ensure all containers are in good condition and properly sealed to prevent leaks.
o For liquid waste, use a secondary container to prevent spills.

o Attach a completed hazardous waste tag to each container, detailing the contents and
associated hazards.

o Storage Prior to Disposal:

o Store the packaged waste in a designated, well-ventilated, and secure hazardous waste
accumulation area.

o Keep away from incompatible materials.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Provide the contractor with the Safety Data Sheet (SDS) for Pyrone-211.

Logical Workflow for Pyrone-211 Disposal
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of Pyrone-211.

Pyrone-211 Waste Generated

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Pyrone-211 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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